Cas no 1934561-48-4 ((4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride)

• Product Name: (4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride
• CAS No: 1934561-48-4
• MF: C₅H₅Cl₂NO₃S₂
• MW: 262.134096860886
• CID: 5247064
• Update Time: 2025-06-13

(4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanesulfonyl chloride, 4-chloro-3-methoxy-
• (4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride

• Inchi： 1S/C5H5Cl2NO3S2/c1-11-5-4(6)3(12-8-5)2-13(7,9)10/h2H2,1H3
• InChI Key： BPCONIWUVZWXLR-UHFFFAOYSA-N
• SMILES： S1C(CS(Cl)(=O)=O)=C(Cl)C(OC)=N1

Additional information on (4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride

Comprehensive Overview of (4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride (CAS No. 1934561-48-4)

(4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride (CAS No. 1934561-48-4) is a specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique thiazole ring structure and methanesulfonyl chloride functional group, serves as a versatile intermediate in the development of various bioactive molecules. Its molecular formula and structural features make it a valuable building block for researchers exploring new therapeutic agents and agrochemicals.

The compound's 4-chloro-3-methoxy-1,2-thiazol-5-yl moiety is particularly noteworthy, as it contributes to its reactivity and potential applications in medicinal chemistry. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. With the growing demand for novel small molecule inhibitors and enzyme modulators, (4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride has emerged as a key player in the design of next-generation pharmaceuticals.

In the context of current research trends, this compound aligns with the increasing focus on sustainable chemistry and green synthesis. Researchers are actively investigating eco-friendly methods to produce such intermediates, reducing the environmental impact of chemical manufacturing. The compound's potential applications in bioconjugation and proteomics further underscore its relevance in cutting-edge scientific endeavors.

From a commercial perspective, CAS No. 1934561-48-4 is sought after by pharmaceutical and biotechnology companies engaged in the development of targeted therapies. Its utility in creating covalent inhibitors has been particularly highlighted in recent literature, addressing the need for more effective treatments in areas such as oncology and infectious diseases. The compound's ability to form stable bonds with biological targets makes it a valuable tool in drug design and mechanistic studies.

Quality control and analytical characterization of (4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride are critical aspects of its use in research and development. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and consistency. These analytical methods are essential for maintaining the high standards required in pharmaceutical applications.

The compound's stability and storage conditions are also important considerations for researchers. Proper handling and storage under anhydrous conditions are recommended to preserve its reactivity and shelf life. These practical aspects are frequently discussed in scientific forums and are of particular interest to laboratory professionals and synthetic chemists.

Looking ahead, the potential of (4-chloro-3-methoxy-1,2-thiazol-5-yl)methanesulfonyl chloride in combinatorial chemistry and high-throughput screening is an area of active exploration. Its compatibility with various solid-phase synthesis techniques positions it as a valuable asset in the rapid discovery of new chemical entities. This aligns well with the pharmaceutical industry's drive toward more efficient drug discovery processes.

In conclusion, CAS No. 1934561-48-4 represents a significant advancement in synthetic chemistry, with wide-ranging applications in drug development and biochemical research. Its unique structural features and reactivity profile continue to inspire innovative approaches in medicinal chemistry, making it a compound of enduring interest to the scientific community.